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Compound of Interest

Sodium (2-
Compound Name: sulfonatoethyl)methanethiosulfona

te

Cat. No.: B013883

Essential Safety and Handling for Sodium (2-
sulfonatoethyl)methanethiosulfonate

This document provides immediate safety, operational, and disposal guidance for laboratory
personnel handling Sodium (2-sulfonatoethyl)methanethiosulfonate (MTSES). The
following procedures are designed to ensure the safe handling of this chemical for research

and development applications.

Immediate Safety and Logistical Information

Sodium (2-sulfonatoethyl)methanethiosulfonate is a thiol-reactive compound that requires
careful handling.[1][2][3] Key hazards include skin irritation, serious eye irritation, and potential
respiratory irritation.[4][5] It is considered potentially harmful, and contact with skin, eyes, and
clothing should be strictly avoided.[1][4] The compound is hygroscopic and hydrolyzes in water;
therefore, it must be stored in a desiccated environment at -20°C.[1][2][6]

Personal Protective Equipment (PPE)

Consistent use of appropriate PPE is mandatory to prevent exposure. All personnel must be

trained on the proper use and removal of their PPE.
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PPE Category Recommended Equipment  Rationale & Citation

) Protects against splashes and
] Chemical safety goggles or _ _
Eye and Face Protection dust, preventing serious eye

glasses. ittt
irritation.[4][5][7]

Prevents skin contact and

] ] irritation.[4][7][8] Gloves must
) Chemically resistant gloves )
Hand Protection o be inspected before use and
(e.g., nitrile). )
disposed of properly after

handling.[7][8]

Protects skin from accidental

contact.[4] Contaminated
Body Protection Laboratory coat. clothing should be removed

immediately and washed

before reuse.[4][5]

) ) Minimizes the risk of inhaling
Use only in a well-ventilated )
) ) - ] dust or aerosols, which may
Respiratory Protection area or a certified chemical ) S
cause respiratory irritation.[4]

[8]

fume hood.

Operational Plan: Step-by-Step Handling Protocol

[EEN

. Storage and Preparation:

Store the solid compound in a tightly-closed container, desiccated at -20°C.[1][2][6]

Before opening, allow the vial to warm to room temperature to prevent condensation.[2][6]

Work should be conducted in a well-ventilated area or a chemical fume hood to minimize

inhalation exposure.[4]

2. Solution Preparation:

MTSES is soluble in water and DMSO.[1][9]
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e Aqueous Solutions: Due to a short half-life of approximately 20 minutes at pH 7.5, agqueous
solutions should be prepared immediately before use.[1][6]

e DMSO Solutions: Solutions prepared in anhydrous DMSO are stable for up to 3 months
when stored frozen at -20°C.[1]

» Atypical experimental concentration is 10mM, applied for 1 to 5 minutes.[1][2]
3. First Aid Procedures:

« If on skin: Immediately wash the affected area with plenty of soap and water for at least 15
minutes.[1][4] Seek medical advice if skin irritation occurs.[4][5]

 If in eyes: Rinse cautiously with water for several minutes.[4][5] Remove contact lenses if
present and easy to do, and continue rinsing.[4][5] Seek medical attention if irritation
persists.[4][5]

« If inhaled: Move the individual to fresh air and seek medical advice.[1][4][5]

e |f swallowed: Do not induce vomiting.[5] Rinse the mouth with water and seek immediate
medical advice.[1][8]

Disposal Plan

All waste materials, including the chemical, contaminated consumables (e.g., pipette tips,
gloves), and containers, must be disposed of in accordance with local, state, and federal
regulations.

o Collect waste in a suitable, closed container labeled for chemical waste.[8]
o Dispose of the contents and container at an approved waste disposal plant.[4][5]
e Do not allow the product to enter drains or waterways.[4]

Quantitative Data Summary

The following table summarizes key quantitative properties of Sodium (2-
sulfonatoethyl)methanethiosulfonate.
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Property Value Source(s)
Molecular Weight 242.21 g/mol [1109]
Purity >95% [1][4]
Appearance White Solid [1119]
Solubility Soluble in DMSO and water. [11[3119]

- DMF: 20 mg/mi [3]

- DMSO: 20 mg/ml [3]

- PBS (pH 7.2): 10 mg/ml [3]

Solid: Stable for one year
Stability when stored desiccated at [1]
-20°C.

Aqueous Solution: Hydrolyzes
with a half-life of ~20 minutes [1][6]
at pH 7.5.

DMSO Solution: Stable for 3

1
months when stored at -20°C. (1]

Experimental Protocol Context

The safety data sheets reviewed indicate that MTSES is a sulfhydryl-reactive compound used
to study the structure and function of proteins, particularly by modifying cysteine residues in ion
channels and transporters.[1][2][3] These documents reference its application in scientific
literature but do not provide detailed, step-by-step experimental methodologies. For specific
protocols, researchers should consult peer-reviewed publications in their field of study.

Safe Handling Workflow

The following diagram illustrates the standard workflow for safely handling Sodium (2-
sulfonatoethyl)methanethiosulfonate from receipt to disposal.
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Caption: Workflow for the safe handling of MTSES from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Sodium (2-
sulfonatoethyl)methanethiosulfonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b013883#personal-protective-equipment-for-handling-
sodium-2-sulfonatoethyl-methanethiosulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b013883?utm_src=pdf-custom-synthesis
https://biotium.com/wp-content/uploads/2017/10/PI-91020.pdf
https://www.ttuhsc.edu/medicine/cell-physiology-molecular-biophysics/documents/mts_reagents.pdf
https://www.caymanchem.com/product/16529/mtses
https://aksci.com/sds/5321CK_SDS.pdf
https://www.lgcstandards.com/medias/sys_master/root/h8c/hb5/11004276244510/SDS_TRC-S672000-100MG_ST-WB-MSDS-4934200-1-1-1/SDS-TRC-S672000-100MG-ST-WB-MSDS-4934200-1-1-1.PDF
https://www.usbio.net/biochemicals/S5326-45A/Sodium/data-sheet
https://biotium.com/wp-content/uploads/2013/07/MSDS-61018.pdf
https://biotium.com/wp-content/uploads/2015/01/MSDS-91052.pdf
https://biotium.com/product/mtses-2-sulfonatoethyl-methanethiosulfonate-sodium-salt/
https://www.benchchem.com/product/b013883#personal-protective-equipment-for-handling-sodium-2-sulfonatoethyl-methanethiosulfonate
https://www.benchchem.com/product/b013883#personal-protective-equipment-for-handling-sodium-2-sulfonatoethyl-methanethiosulfonate
https://www.benchchem.com/product/b013883#personal-protective-equipment-for-handling-sodium-2-sulfonatoethyl-methanethiosulfonate
https://www.benchchem.com/product/b013883#personal-protective-equipment-for-handling-sodium-2-sulfonatoethyl-methanethiosulfonate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b013883?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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